Cas no 1353952-85-8 ((1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine)

• Product Name: (1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine
• CAS No: 1353952-85-8
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 2154987
• Update Time: 2025-06-11

(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine
• N-((1-Benzylpiperidin-3-yl)methyl)ethanamine
• AM92516
• (1-benzylpiperidin-3-ylmethyl)ethylamine
• (1-Benzyl-piperidin-3-ylmethyl)ethylamine
• N-?ethyl-?1-?(phenylmethyl)?-3-?piperidinemethanamin?e

• Inchi： 1S/C15H24N2/c1-2-16-11-15-9-6-10-17(13-15)12-14-7-4-3-5-8-14/h3-5,7-8,15-16H,2,6,9-13H2,1H3
• InChI Key： SXJSLWBWMPKLCP-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC(CNCC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 199
• Topological Polar Surface Area: 15.3

Additional information on (1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine

Introduction to (1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine and Its Significance in Modern Chemical Research

(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine, a compound with the CAS number 1353952-85-8, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential applications in drug development and biochemical research. The presence of the benzyl-piperidine moiety and the ethyl-amine side chain contributes to its unique chemical properties, making it a valuable candidate for further exploration.

The molecular framework of (1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine is meticulously designed to interact with biological targets, offering a promising avenue for the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of such structurally complex compounds in addressing various diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate biological pathways makes it a subject of intense interest among researchers.

In the context of contemporary research, (1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine has been investigated for its potential role in the synthesis of bioactive molecules. The benzyl-piperidine scaffold is particularly noteworthy, as it is commonly found in a wide range of pharmacologically active compounds. This structural motif is known for its ability to enhance binding affinity and selectivity, which are critical factors in drug design. The ethyl-amine component further contributes to the compound's versatility, allowing for diverse functionalization and modifications.

One of the most compelling aspects of (1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine is its potential application in the development of targeted therapies. Researchers have been exploring its efficacy in inhibiting specific enzymes and receptors involved in disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit potent activity against enzymes implicated in cancer progression. This underscores the importance of structural optimization in enhancing therapeutic efficacy.

The synthesis of (1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of key intermediates, such as 1-benzylpiperidine, followed by functional group transformations to introduce the ethyl-amine moiety. Advanced techniques like palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's feasibility but also showcase the advancements in organic chemistry.

From a biochemical perspective, (1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine has been studied for its interaction with biological targets. The benzyl-piperidine ring is known to exhibit strong binding affinity to certain proteins and enzymes, making it a valuable scaffold for drug design. Additionally, the ethyl-amine side chain can be modified to fine-tune pharmacokinetic properties, such as solubility and metabolic stability. These attributes make the compound an attractive candidate for further development.

The pharmacological profile of (1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine has been evaluated through various preclinical studies. These investigations have revealed promising results regarding its potential therapeutic applications. For example, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating immune responses. Such findings are particularly encouraging given the growing demand for novel treatments targeting chronic inflammatory diseases.

In conclusion, (1-Benzyl-piperidin-3-ylmethyl)-ethyl-amine represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and diverse functional properties make it a compelling candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases. The ongoing exploration of its pharmacological potential holds great promise for future medical breakthroughs.